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Compound of Interest

Compound Name: CER10-d9

Cat. No.: B12405393

This document provides crucial safety and logistical information for the proper disposal of
CER10-d9 (N-palmitoyl(d9) dihydrosphingosine). The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting. Given that the toxicological properties of CER10-
d9 have not been thoroughly investigated, it is imperative to handle it with caution and adhere
to the disposal protocols outlined below.[1][2]

Safety and Handling Data

All personnel must be familiar with the safety and handling requirements of CER10-d9 before
commencing any disposal procedures. The following table summarizes key quantitative and
safety data.
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Parameter Valuellnstruction Source(s)
N-palmitoyl(d9

Chemical Name _ P y'( ) _ [1]
dihydrosphingosine
CER10(d9), N-palmitoyl(d9)

Synonyms ) ) [1]
sphinganine

Form Powder [2][3]

Storage Temperature -20°C [11121[3]

Purity >99% [1][2]

Stability 1 Year [1]

Combustibility

Combustible Solid

[1]

Water Hazard Class

WGK 3 (Severely hazardous to

water)

Detailed Disposal Protocol

This step-by-step protocol is designed to guide laboratory personnel through the safe disposal

of CER10-d9 waste.

1. Personal Protective Equipment (PPE) and Preparation:

1.1. Before handling, ensure you are wearing appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile or neoprene), and safety goggles with side shields.

inhalation of dust.

2. Waste Segregation and Collection:

2.1. Solid Waste:

1.2. Conduct all disposal procedures within a certified chemical fume hood to prevent

1.3. Designate a specific, clearly labeled hazardous waste collection area in the laboratory.
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o 2.1.1. Collect any unused or expired CER10-d9 powder, along with any disposable
labware (e.g., weigh boats, pipette tips) that has come into direct contact with the powder,
in a dedicated, leak-proof, and sealable hazardous waste container.

o 2.1.2. The container must be clearly labeled as "Hazardous Waste" and include the
chemical name "CER10-d9 (N-palmitoyl(d9) dihydrosphingosine)" and the associated
hazards (Combustible Solid, Water Hazard).

e 2.2. Contaminated Solutions:

o 2.2.1. If CER10-d9 has been dissolved in a solvent, collect the waste solution in a
separate, compatible, and properly labeled hazardous waste container. The label must
identify all chemical constituents of the solution.

o 2.2.2. Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

e 2.3. Empty Containers:

o 2.3.1. The original product vial should be triple-rinsed with a suitable solvent (e.g., ethanol
or methanol). The rinsate must be collected as hazardous waste.

o 2.3.2. After rinsing, the vial can be disposed of as non-hazardous glass waste, in
accordance with institutional policies.

3. Spill Management:

e 3.1. In the event of a spill, ensure the area is well-ventilated and restrict access to non-
essential personnel.[1]

e 3.2. For a dry powder spill, carefully sweep or vacuum the material, avoiding dust
generation.[1] Place the collected material into the designated solid hazardous waste
container.

» 3.3. Decontaminate the spill area with an appropriate solvent and collect all cleanup
materials as hazardous waste.

4. Final Disposal:
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e 4.1. Store the sealed hazardous waste containers in the designated accumulation area.

e 4.2. Arrange for pickup and disposal through your institution's EHS department or a certified
hazardous waste contractor.

e 4.3. Never dispose of CER10-d9 down the drain or in regular trash, as it is considered
severely hazardous to water.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the CER10-d9 disposal procedure.
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Start: CER10-d9 Waste Generated

:

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

2. Work in Chemical Fume Hood

3. Identify Waste Type

4a. Solid Waste 4b. Liquid Waste
(Unused powder, contaminated labware) (Solutions containing CER10-d9)

5a. Collect in Labeled 5b. Collect in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

6. Store Sealed Container in
Designated Accumulation Area

7. Arrange for EHS Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CER10-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. avantiresearch.com [avantiresearch.com]

2. avantiresearch.com [avantiresearch.com]

3. avantiresearch.com [avantiresearch.com]

« To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of
CER10-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405393#cer10-d9-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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